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Compound of Interest

Compound Name: Benzene, (pentylthio)-
CAS No.: 1129-70-0
Cat. No.: B074880

Get Quote

Core Physical and Chemical Properties

Phenyl pentyl sulfide (CAS No: 1129-70-0) is an organic thioether characterized by a phenyl

group and a pentyl group attached to a sulfur atom. Its structure imparts a non-polar character,
influencing its physical properties and solubility profile.

Chemical Identifiers and Formula

¢ Molecular Formula: C11H1e6S[1]

Molecular Weight: 180.31 g/mol [1]

IUPAC Name: pentylsulfanylbenzene

SMILES: CCCCCSclcceccl[l]

InChiKey: DUGRRXREOWMDFE-UHFFFAOYSA-N[1]

Tabulated Physical Properties
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The quantitative physical properties of phenyl pentyl sulfide are summarized below. These
values are critical for predicting its behavior in various experimental and industrial settings,
such as reaction kinetics, purification processes, and formulation development.

Property Value Source
CAS Number 1129-70-0 [1]
Density 0.96 g/cm?3 [1]
Boiling Point 260.2°C at 760 mmHg [1]
Melting Point Not Available [1]
Flash Point 108.9°C [1]
Refractive Index (n/D) 1.533 [1]
Vapor Pressure 0.0201 mmHg at 25°C [1]
LogP (Octanol/Water) 3.96890 [1]
Polar Surface Area (PSA) 25.30 A2 [1]

Solubility Profile

Based on its chemical structure—a non-polar aromatic ring and a flexible aliphatic chain—
phenyl pentyl sulfide is predicted to be insoluble in water. It is expected to be miscible with or
soluble in a wide range of common organic solvents. This behavior is consistent with similar
thioethers like phenyl sulfide, which is soluble in ether, benzene, carbon disulfide, and hot
alcohol[2][3]. This solubility is a key consideration for its use in organic reactions, extraction,
and purification via chromatography.

Synthesis and Purification

The construction of the C-S bond in aryl alkyl sulfides is a fundamental transformation in
organic chemistry. The most direct and reliable method for synthesizing phenyl pentyl sulfide is
through a nucleophilic substitution reaction, analogous to the Williamson ether synthesis.

Rationale for Synthetic Strategy
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The chosen synthetic pathway involves the S-alkylation of thiophenol with a suitable pentyl
halide. This method is favored due to the high nucleophilicity of the thiolate anion, which is
easily generated by deprotonating thiophenol with a mild base. The reaction proceeds
efficiently with primary alkyl halides like 1-bromopentane or 1-chloropentane, which are listed
as known precursors[1]. This strategy minimizes side reactions and typically results in high
yields of the desired thioether. A similar protocol has been successfully used to prepare
cyclopentyl phenyl sulfide from benzenethiol and cyclopentyl bromide[4].

Detailed Experimental Protocol: Synthesis from
Thiophenol and 1-Bromopentane

This protocol describes a self-validating system for the laboratory-scale synthesis of phenyl
pentyl sulfide.

Materials:

Thiophenol (1.0 eq)

e 1-Bromopentane (1.05 eq)

e Potassium Carbonate (K2COs3), anhydrous (1.5 eq)
o Acetone, anhydrous

o Diethyl ether

e 5% Sodium Hydroxide (NaOH) solution

 Brine (saturated NaCl solution)

Magnesium Sulfate (MgS0Oa4), anhydrous
Procedure:

o Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add anhydrous potassium carbonate.
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» Reagent Addition: Add anhydrous acetone to the flask, followed by thiophenol. Stir the
resulting suspension at room temperature for 15 minutes to facilitate the formation of the
potassium thiophenolate salt.

o Alkylation: Add 1-bromopentane to the reaction mixture.

» Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

o Workup - Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the acetone using a rotary evaporator.

» Workup - Extraction: Add water to the residue to dissolve the inorganic salts. Transfer the
mixture to a separatory funnel and extract the crude phenyl pentyl sulfide with diethyl ether
(3x volumes).

o Workup - Washing: Combine the organic layers. Wash twice with a 5% sodium hydroxide
solution to remove any unreacted thiophenol, followed by one wash with water and one wash
with brine[4].

e Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the diethyl ether under reduced pressure.

« Purification: The resulting crude oil can be purified by vacuum distillation to yield pure phenyl
pentyl sulfide.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow of the synthesis protocol.
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1. Reaction Setup & Thiolate Formation

Charge Flask with K2CO3

Stir 15 min

Add Acetone & Thiophenol

2. S-Alkylation

Add 1-Bromopentane

Reflux for 4-6 hours

3. Workupv& Isolation

[Evaporate Acetona

uneous Workup & Ether Extractioa

[Wash with NaOH, Hz20, Brine)

:

[Dry (MgSO0a4) & Evaporate Ether)

4. Purification

Vacuum Distillation

Pure Phenyl Pentyl Sulfide

Workflow for Phenyl Pentyl Sulfide Synthesis

Click to download full resolution via product page

Caption: Workflow for Phenyl Pentyl Sulfide Synthesis.
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Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of the synthesized
product. The following sections describe the expected spectral data for phenyl pentyl sulfide
based on its structure and data from analogous compounds.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for both the aromatic and
aliphatic portions of the molecule.

e Aromatic Protons (6 7.1-7.4 ppm): A multiplet integrating to 5 protons corresponding to the
monosubstituted benzene ring.

e Alpha-Methylene Protons (-S-CH2-): A triplet around & 2.9-3.1 ppm, integrating to 2 protons.
The downfield shift is due to the deshielding effect of the adjacent sulfur atom.

o Aliphatic Methylene Protons (-CH2-CH2-CH2-CH3-): Multiplets between 6 1.3-1.8 ppm,
collectively integrating to 6 protons.

o Terminal Methyl Protons (-CHs): A triplet around & 0.9 ppm, integrating to 3 protons.

3C NMR Spectroscopy

The 3C NMR spectrum should display 8 unique carbon signals, assuming free rotation around
the C-S bond.

e Aromatic Carbons: Four signals are expected in the 4 125-138 ppm region. The ipso-carbon
(C-S) will be the most downfield in this group.

 Aliphatic Carbons: Four signals are expected in the & 14-35 ppm region, corresponding to
the five carbons of the pentyl chain.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups.

e Aromatic C-H Stretch: Absorption bands just above 3000 cm~1.
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 Aliphatic C-H Stretch: Strong absorption bands just below 3000 cm~?! (approx. 2850-2960
cm™1).

e Aromatic C=C Stretch: Peaks in the 1450-1600 cm~1 region.

e C-S Stretch: A weak to medium band in the 600-800 cm~1 region, which can sometimes be
difficult to assign definitively[5].

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) is a powerful tool for determining the molecular
weight and fragmentation pattern.

e Molecular lon (M+): A peak at m/z = 180, corresponding to the molecular weight of the
compound.

» Key Fragments: Expect to see a prominent peak at m/z = 109 (thiophenol fragment,
[CeHsS]*) and fragments corresponding to the loss of the pentyl chain or parts of it.

Safety, Handling, and Storage

While specific toxicity data for phenyl pentyl sulfide is not available, data from analogous short-
chain alkyl phenyl sulfides and diphenyl sulfide provide a strong basis for recommended safety
protocols. Phenyl sulfide is harmful if swallowed and causes skin irritation[6][7].

Hazard Identification

 Toxicity: Likely harmful if swallowed.
e [Irritation: Expected to cause skin and eye irritation[8].

o Flammability: Combustible liquid with a flash point of 108.9°C[1]. Keep away from flames
and hot surfaces[8].

o Other Hazards: May possess a strong, unpleasant odor (stench), a common characteristic of
thioethers[6][9].

Recommended Handling Procedures
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Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of vapors|[8].

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety
goggles, and a lab coat[10].

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area[9]. In case of skin contact, wash with plenty of soap and water. If in eyes, rinse
cautiously with water for several minutes[10].

Storage and Disposal

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container[8][10]. Keep
away from heat, sparks, and open flames. Store away from incompatible materials such as
strong oxidizing agents[11].

Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations at an approved waste disposal plant[6][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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